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Compound of Interest

Compound Name: Tariquidar dihydrochloride

Cat. No.: B2773074 Get Quote

Technical Support Center: Tariquidar
Dihydrochloride
This technical support center provides guidance on the long-term stability of Tariquidar
dihydrochloride stock solutions for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Tariquidar dihydrochloride stock

solutions?

A1: The recommended solvent for preparing Tariquidar dihydrochloride stock solutions is

dimethyl sulfoxide (DMSO).[1] Ensure you use a high-purity, anhydrous grade of DMSO, as the

presence of water can affect the solubility and stability of the compound.

Q2: How should I prepare a Tariquidar dihydrochloride stock solution?

A2: To prepare a stock solution, dissolve Tariquidar dihydrochloride powder in anhydrous

DMSO to your desired concentration. To aid dissolution, you can warm the solution to 37°C and

use an ultrasonic bath.[1] For example, to prepare a 10 mM stock solution, you would dissolve

7.2 mg of Tariquidar dihydrochloride (assuming a molecular weight of 719.66 g/mol ) in 1 mL

of DMSO.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2773074?utm_src=pdf-interest
https://www.benchchem.com/product/b2773074?utm_src=pdf-body
https://www.benchchem.com/product/b2773074?utm_src=pdf-body
https://www.benchchem.com/product/b2773074?utm_src=pdf-body
https://www.benchchem.com/product/b2773074?utm_src=pdf-body
https://www.glpbio.com/tariquidar-dihydrochloride.html
https://www.benchchem.com/product/b2773074?utm_src=pdf-body
https://www.benchchem.com/product/b2773074?utm_src=pdf-body
https://www.glpbio.com/tariquidar-dihydrochloride.html
https://www.benchchem.com/product/b2773074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2773074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What are the recommended storage conditions for Tariquidar dihydrochloride powder?

A3: Tariquidar dihydrochloride powder is stable for extended periods when stored at -20°C in

a tightly sealed container, protected from light and moisture.

Q4: What are the recommended storage conditions for Tariquidar dihydrochloride stock

solutions in DMSO?

A4: For long-term storage, it is recommended to store Tariquidar dihydrochloride stock

solutions in DMSO at -80°C. For shorter-term storage, -20°C is also acceptable, though the

stability duration may be reduced. To prevent degradation from repeated freeze-thaw cycles, it

is best practice to aliquot the stock solution into smaller, single-use volumes.[1][2]

Q5: How long can I store Tariquidar dihydrochloride stock solutions at different

temperatures?

A5: The recommended storage durations for Tariquidar dihydrochloride stock solutions in

DMSO vary slightly among suppliers. The following table summarizes the available data. For

critical experiments, it is advisable to use freshly prepared solutions or to perform periodic

quality control checks on stored solutions.

Data Presentation
Table 1: Recommended Storage Conditions for Tariquidar Dihydrochloride Stock Solutions in

DMSO

Supplier Storage Temperature
Recommended Storage
Duration

MedchemExpress -80°C 2 years[2]

-20°C 1 year[2]

GlpBio -80°C 6 months[1]

-20°C 1 month[1]

Table 2: Solubility of Tariquidar Dihydrochloride
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Solvent Maximum Concentration

DMSO ≥ 35.98 mg/mL (≥ 50 mM)

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty dissolving Tariquidar

dihydrochloride powder in

DMSO.

Insufficient solvent volume or

low temperature.

Increase the solvent volume to

achieve a lower concentration.

Gently warm the solution to

37°C and use sonication to aid

dissolution.[1] Use fresh,

anhydrous DMSO as it is

hygroscopic and absorbed

water can reduce solubility.

Precipitation observed in the

stock solution after storage.

Solution may be

supersaturated or has

undergone freeze-thaw cycles.

Before use, bring the aliquot to

room temperature and vortex

thoroughly to ensure any

precipitate has redissolved. If

precipitation persists, it may be

necessary to prepare a fresh

stock solution. Always store in

single-use aliquots to minimize

freeze-thaw cycles.

Inconsistent experimental

results using stored stock

solutions.

Potential degradation of

Tariquidar dihydrochloride.

Prepare a fresh stock solution

from powder. If possible, verify

the concentration and purity of

the stored stock solution using

an analytical method such as

HPLC.

Stock solution has changed

color.

This may indicate degradation

of the compound or the

solvent.

It is recommended to discard

the solution and prepare a

fresh stock.
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Experimental Protocols
Protocol for Preparing Tariquidar Dihydrochloride Stock Solution (10 mM)

Materials:

Tariquidar dihydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Ultrasonic bath (optional)

Water bath or incubator at 37°C (optional)

Procedure:

Allow the Tariquidar dihydrochloride powder vial to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weigh out the required amount of Tariquidar dihydrochloride. For 1 mL of a 10 mM

solution, this is approximately 7.2 mg (based on a molecular weight of 719.66 g/mol ).

Add the appropriate volume of anhydrous DMSO to the powder.

Vortex the solution thoroughly until the powder is completely dissolved.

If dissolution is slow, gently warm the solution to 37°C and/or place it in an ultrasonic bath for

short intervals until the solid is fully dissolved.[1]

Once fully dissolved, aliquot the stock solution into single-use volumes in sterile, tightly

sealed tubes.

Label the aliquots clearly with the compound name, concentration, date of preparation, and

solvent.
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Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.

Generalized Protocol for Assessing Long-Term Stability of Tariquidar Dihydrochloride Stock

Solutions using HPLC

This protocol outlines a general procedure to assess the stability of Tariquidar
dihydrochloride stock solutions over time. A validated stability-indicating HPLC method is

crucial for this purpose.

Objective: To determine the percentage of Tariquidar dihydrochloride remaining in a DMSO

stock solution after storage under specified conditions.

Methodology:

Preparation of Stock Solution: Prepare a stock solution of Tariquidar dihydrochloride in

anhydrous DMSO at a known concentration (e.g., 1 mg/mL).

Initial Analysis (Time Zero): Immediately after preparation, dilute an aliquot of the stock

solution to a suitable concentration for HPLC analysis and inject it into the HPLC system.

This will serve as the time zero (T0) reference.

Storage: Store the remaining aliquots of the stock solution under the desired conditions (e.g.,

-20°C and -80°C). Protect the solutions from light.

Time-Point Analysis: At predetermined time points (e.g., 1, 3, 6, 12, and 24 months), remove

an aliquot from each storage condition.

Sample Preparation for HPLC: Allow the aliquot to thaw completely and equilibrate to room

temperature. Vortex to ensure homogeneity. Prepare a dilution for HPLC analysis identical to

the T0 sample.

HPLC Analysis: Analyze the sample by HPLC. The method should be able to separate the

parent Tariquidar dihydrochloride peak from any potential degradants.

Data Analysis:

Calculate the peak area of Tariquidar dihydrochloride at each time point.
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Determine the percentage of Tariquidar dihydrochloride remaining relative to the T0

sample using the formula: % Remaining = (Peak Area at Time X / Peak Area at Time 0) *

100%

Monitor for the appearance of any new peaks, which may indicate degradation products.

Mandatory Visualizations
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Factors Affecting Stability

Outcome
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Light Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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